Cas no 42988-85-2 (O-Bis(2-aminoethoxy)benzene)

• Product Name: O-Bis(2-aminoethoxy)benzene
• CAS No: 42988-85-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 1058489
• PubChem ID: 2054448
• Update Time: 2025-09-19

O-Bis(2-aminoethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,2'-(1,2-Phenylenebis(oxy))diethanamine
• O-Bis(2-aminoethoxy)benzene
• {2-[2-(2-Aminoethoxy)phenoxy]ethyl}amine dihydrochloride
• 2,2'-[1,2-PHENYLENEBIS(OXY)]DIETHANAMINE X2HCL
• 1,2-Bis(2-aminoethoxy)benzene
• 2,2'-[benzene-1,2-diylbis(oxy)]diethanamine
• 2-[2-(2-aminoethoxy)phenoxy]ethylamine
• Brenzcatechin-bis-(2-aminoethylether)
• 1,2-di(2-amino-ethoxy)-benzene
• 2-[2-(2-aminoethoxy)phenoxy]ethanamine
• VS-01865
• 2,2'-[1,2-Phenylenebis(oxy)]di(ethan-1-amine)
• SCHEMBL8834938
• SR-01000391866-1
• BBL008247
• CBDivE_001478
• CHEMBL1622514
• SR-01000391866
• AKOS002313590
• STK520577
• 2-[2-(2-aminoethoxy)phenoxy]ethan-1-amine
• DTXSID60366033
• {2-[2-(2-aminoethoxy)phenoxy]ethyl}amine
• CS-0188320
• 42988-85-2
• EU-0067152
• E76293
• ALBB-010444

• MDL： MFCD00464521
• Inchi： 1S/C10H16N2O2/c11-5-7-13-9-3-1-2-4-10(9)14-8-6-12/h1-4H,5-8,11-12H2
• InChI Key： HMAWLSAOFCZZJX-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC=CC=1OCCN

Computed Properties

• Exact Mass: 268.07500
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.50000
• LogP: 3.36620